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Compound of Interest

Compound Name: Lithium Titanium Phosphate

Cat. No.: B16145543

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electrochemical performance of Lithium
Titanium Phosphate (LiTi₂(PO₄)₃) with other common anode materials for lithium-ion batteries,

namely graphite and lithium titanate (Li₄Ti₅O₁₂). The information is supported by experimental

data from various studies, with detailed methodologies for key experiments.

Executive Summary
LiTi₂(PO₄)₃, a NASICON-structured material, presents a compelling alternative to traditional

graphite and Li₄Ti₅O₁₂ anodes. Its three-dimensional framework allows for fast lithium-ion

diffusion, potentially leading to high rate capabilities. This guide will delve into a comparative

analysis of its specific capacity, rate capability, cycling stability, and voltage plateau against

established anode materials.

Comparative Electrochemical Performance
The following table summarizes the key performance metrics for LiTi₂(PO₄)₃, graphite, and

Li₄Ti₅O₁₂. It is important to note that the presented values are derived from various studies, and

direct comparisons may be influenced by differing experimental conditions.
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Performance Metric LiTi₂(PO₄)₃ Graphite Li₄Ti₅O₁₂ (LTO)

Theoretical Specific

Capacity (mAh/g)
~138 ~372 ~175

Practical Reversible

Capacity (mAh/g)
100 - 140 300 - 350 150 - 170

Voltage Plateau (vs.

Li/Li⁺)
~2.5 V ~0.1 V ~1.55 V[1]

Rate Capability Good to Excellent Moderate Excellent

Cycling Stability Good Good Excellent

Volume Change

during Cycling
Low ~10% <1% ("zero-strain")

In-Depth Analysis
LiTi₂(PO₄)₃: This material exhibits a moderate specific capacity but stands out due to its stable

three-dimensional structure, which facilitates rapid lithium-ion transport. This characteristic

translates to good rate capability and stable cycling performance. The higher operating voltage

of around 2.5 V compared to graphite can be advantageous in certain applications, such as

aqueous lithium-ion batteries, by suppressing the hydrogen evolution reaction.

Graphite: As the most commercially prevalent anode material, graphite offers a high specific

capacity and a low operating voltage.[1] However, its two-dimensional layered structure can

lead to slower lithium-ion diffusion at high charging rates and significant volume expansion

during cycling, which can impact long-term stability.[1]

Li₄Ti₅O₁₂ (LTO): LTO is renowned for its exceptional cycling stability, attributed to its "zero-

strain" characteristic, meaning it undergoes minimal volume change during charging and

discharging.[1] It also boasts excellent rate capability and safety due to its higher operating

voltage of about 1.55 V, which prevents the formation of lithium dendrites.[1] Its main drawback

is a lower specific capacity compared to graphite.
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To better understand the materials and their evaluation, the following diagrams illustrate the

crystal structure of LiTi₂(PO₄)₃ and a typical workflow for electrochemical validation.
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LiTi₂(PO₄)₃ NASICON Structure
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Electrochemical Validation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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